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Compound of Interest

Compound Name: Ferric 1-glycerophosphate

Cat. No.: B075378 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Ferric 1-glycerophosphate, offering procedural, step-by-step

guidance to build a foundation of trust and safety in your laboratory operations.

Physical and Chemical Properties
A clear understanding of a substance's properties is the first step toward safe handling. Key

quantitative data for Ferric 1-glycerophosphate are summarized below.

Property Value Citations

Molecular Formula C₉H₂₁Fe₂O₁₈P₃ [1][2][3]

Molecular Weight 621.86 g/mol [1][2][3][4]

Appearance
Greenish-brown to greenish-

yellow solid, powder, or scales
[4][5][6]

Solubility
Soluble in water; Insoluble in

alcohol
[4][6]

Density Approximately 1.5 - 1.7 g/cm³ [5][6]
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Hazard Identification and Personal Protective
Equipment (PPE)
While Ferric 1-glycerophosphate is not classified as a hazardous substance under GHS or

Regulation (EC) No. 1272/2008, it is crucial to take precautions to avoid potential irritation.[1][6]

Inhalation of dust may irritate the nose and throat, while prolonged contact can irritate the skin

and eyes.[4][6][7]

The following personal protective equipment is recommended to ensure minimal exposure and

safe handling:

PPE Category Recommended Equipment Citations

Eye/Face Protection

Safety glasses with side-

shields (conforming to EN166

or NIOSH approved) or a face

shield.

[1][5]

Skin Protection

Impervious clothing and

chemical-resistant gloves (e.g.,

rubber gloves).

[1][5]

Respiratory Protection

A dust mask or suitable

respiratory equipment should

be used in areas with

insufficient ventilation to avoid

inhaling dust particles.

[5][6]

Operational Plan for Safe Handling
A systematic approach to handling chemicals from receipt to disposal is critical for laboratory

safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area.[6]
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Keep the container tightly closed to prevent moisture absorption and contamination.[6][8]

Store away from incompatible materials, such as strong oxidizing agents.[6]

2. Handling and Use:

Always handle Ferric 1-glycerophosphate in a well-ventilated area, such as a fume hood,

to minimize dust generation.[8]

Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[6][8]

Do not eat, drink, or smoke in the area where the chemical is being handled.[8]

Measure and dispense the powder carefully to avoid creating airborne dust.

3. Spill Management:

In the event of a small spill, use appropriate tools to carefully sweep or vacuum the spilled

solid into a designated waste container.[6]

Avoid dry sweeping that can generate dust.

After the bulk of the material has been collected, clean the contaminated surface with water.

[6]

For a large spill, evacuate the area and ensure adequate ventilation before cleanup.

4. First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

[6]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[1]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.[1][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Disposal Plan
Proper disposal is a critical final step in the chemical handling workflow.

All waste material containing Ferric 1-glycerophosphate should be placed in a clearly

labeled, sealed container.

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

Do not dispose of the material down the drain unless permitted by local regulations.

Clean any contaminated equipment and surfaces thoroughly after use.

Workflow for Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of Ferric 1-
glycerophosphate.

Caption: Workflow for Safe Handling and Disposal of Ferric 1-Glycerophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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